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Compound of Interest

Compound Name: PTB7-Th

Cat. No.: B13395056

Get Quote

These application notes provide a detailed protocol for the fabrication of inverted architecture

organic solar cells based on the donor-acceptor blend of PTB7-Th and PC71BM. The

procedures outlined below are intended for researchers, scientists, and professionals in

materials science and electronics.

Device Architecture and Materials
The inverted solar cell structure consists of the following layers: Indium Tin Oxide (ITO) coated

glass substrate, a Zinc Oxide (ZnO) electron transport layer (ETL), the photoactive bulk

heterojunction (BHJ) layer of PTB7-Th:PC71BM, a Molybdenum Oxide (MoO3) hole transport

layer (HTL), and a silver (Ag) top electrode.[1][2][3] The energy level diagram of the materials

used in this device architecture plays a crucial role in facilitating efficient charge separation and

transport.
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Material Supplier Notes

Patterned ITO-coated glass

substrates
Various ~10 Ω/sq

Zinc Oxide (ZnO) precursor Sigma-Aldrich For sol-gel preparation

PTB7-Th 1-Material

Poly[4,8-bis(5-(2-

ethylhexyl)thiophen-2-

yl)benzo[1,2-b;4,5-

b’]dithiophene-2,6-diyl-alt-(4-

(2-ethylhexyl)-3-

fluorothieno[3,4-

b]thiophene-)-2-carboxylate-2-

6-diyl]

PC71BM Nano-C
[4][4]-Phenyl-C71-butyric acid

methyl ester

Molybdenum Oxide (MoO3) Sigma-Aldrich 99.98%

Silver (Ag) Kurt J. Lesker 99.99%

Chlorobenzene (CB) Alfa Aesar Anhydrous

1,8-Diiodooctane (DIO) Sigma-Aldrich 98%

Acetone Fisher Scientific ACS Grade

Isopropanol (IPA) Fisher Scientific ACS Grade

Deionized (DI) Water --- >18 MΩ·cm

Experimental Protocols
A meticulous step-by-step procedure is critical for achieving high-performance devices. The

entire fabrication process, except for the substrate cleaning, should be carried out in a

nitrogen-filled glovebox environment.
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Proper cleaning of the ITO substrate is essential to ensure good film quality and device

performance.

Place the patterned ITO-coated glass substrates in a substrate holder.

Ultrasonically clean the substrates sequentially in a bath of detergent, deionized water,

acetone, and isopropanol. Each sonication step should be performed for 20 minutes at 50°C.

[5]

Dry the substrates using a stream of nitrogen gas.

Treat the cleaned ITO substrates with UV-ozone for 15-20 minutes to remove any residual

organic contaminants and to improve the work function of the ITO.[2][5]

Deposition of Zinc Oxide (ZnO) Electron Transport Layer
A solution-processed ZnO layer serves as the electron transport layer.

Prepare a ZnO precursor solution.

Spin-coat the ZnO solution onto the UV-ozone treated ITO substrates at 2000 rpm for 60

seconds.[2][3]

Anneal the substrates on a hotplate at 250°C for 10 minutes in ambient air.[2][3]

Transfer the substrates into a nitrogen-filled glovebox.

Deposition of the PTB7-Th:PC71BM Active Layer
The photoactive layer is a blend of PTB7-Th and PC71BM.

Prepare the active layer solution by dissolving PTB7-Th (10 mg) and PC71BM (15 mg) in

chlorobenzene (970 μl) with 1,8-Diiodooctane (30 μl) as a solvent additive.[1][2] This

corresponds to a 1:1.5 weight ratio of PTB7-Th to PC71BM.

Stir the solution at room temperature for 8 hours to ensure complete dissolution.[1][2]

Filter the solution using a 0.22 μm polytetrafluoroethylene (PTFE) filter before use.[1][2][3]
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Spin-coat the active layer solution onto the ZnO layer. For a small area device (e.g., 0.06

cm²), a spin speed of 2000 rpm for 15 seconds is used.[1] For larger area devices, the spin

speed may need to be adjusted (e.g., 800 rpm for 15 seconds for an 11 cm x 11 cm

substrate).[1]

Thermally treat the active layer on a hotplate at 40°C for 2 hours inside the glovebox.[1]

Deposition of Molybdenum Oxide (MoO3) and Silver (Ag)
Electrode
The final layers are deposited via thermal evaporation.

Transfer the substrates with the active layer into a thermal evaporator with a base pressure

of less than 10⁻⁶ Torr.

Deposit an 8 nm thick layer of MoO3 as the hole transport layer.[5]

Subsequently, deposit an 80-100 nm thick layer of Ag as the top electrode.[5] The deposition

rate should be carefully controlled.

Device Characterization
The performance of the fabricated solar cells should be evaluated under standard testing

conditions.

Measure the current density-voltage (J-V) characteristics using a solar simulator under AM

1.5G illumination at 100 mW/cm².[6]

Determine the key photovoltaic parameters: open-circuit voltage (Voc), short-circuit current

density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

The external quantum efficiency (EQE) can be measured to understand the spectral

response of the device.
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Table 1: Materials and Solution Preparation for the
Active Layer

Component
Concentration/
Ratio

Solvent Additive Stirring Time

PTB7-Th 10 mg/mL Chlorobenzene
1,8-Diiodooctane

(3% v/v)
8 hours

PC71BM 15 mg/mL Chlorobenzene
1,8-Diiodooctane

(3% v/v)
8 hours

Blend Ratio
1:1.5 (PTB7-

Th:PC71BM)

Table 2: Deposition Parameters for Each Layer

Layer
Depositio
n Method

Spin
Speed
(rpm)

Spin Time
(s)

Annealin
g
Temperat
ure (°C)

Annealin
g Time
(min)

Thicknes
s (nm)

ZnO
Spin

Coating
2000 60 250 10 ~30-40

PTB7-

Th:PC71B

M

Spin

Coating
2000 15 40 120 ~100

MoO3

Thermal

Evaporatio

n

- - - - 8

Ag

Thermal

Evaporatio

n

- - - - 80-100

Table 3: Typical Device Performance Parameters[1][2][3]
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Parameter Symbol Typical Value

Open-circuit Voltage Voc 0.75 - 0.80 V

Short-circuit Current Density Jsc 13.7 - 21.75 mA/cm²

Fill Factor FF 57 - 68%

Power Conversion Efficiency PCE 5.8 - 11.8%

Note: Performance can vary significantly based on the precise experimental conditions,

material batches, and laboratory environment.
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Caption: Experimental workflow for fabricating inverted PTB7-Th solar cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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